Cas no 5626-64-2 (1H,3H-Pyrrolo[1,2-c]oxazole-1,3-dione,tetrahydro-)

• Product Name: 1H,3H-Pyrrolo[1,2-c]oxazole-1,3-dione,tetrahydro-
• CAS No: 5626-64-2
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 374412
• PubChem ID: 110686
• Update Time: 2025-04-19

1H,3H-Pyrrolo[1,2-c]oxazole-1,3-dione,tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Pyrrolo[1,2-c]oxazole-1,3-dione,tetrahydro-
• 5,6,7,7a-tetrahydropyrrolo[1,2-c][1,3]oxazole-1,3-dione
• tetrahydro-1H,3H-pyrrolo[1,2-c]oxazole-1,3-dione
• EINECS 227-066-5
• JNWNBXNPBSVNMU-UHFFFAOYSA
• Tetrahydro-1H,3H-pyrrolo(1,2-c)oxazole-1,3-dione
• NS00044961
• InChI=1/C6H7NO3/c8-5-4-2-1-3-7(4)6(9)10-5/h4H,1-3H2
• JNWNBXNPBSVNMU-UHFFFAOYSA-
• 45736-33-2
• (7AS)-TETRAHYDRO-1H,3H-PYRROLO[1,2-C]OXAZOLE-1,3-DIONE
• 5626-64-2
• DTXSID10971691
• SCHEMBL8844037
• Tetrahydro-1H,3H-pyrrolo[1,2-c][1,3]oxazole-1,3-dione

• Inchi： 1S/C6H7NO3/c8-5-4-2-1-3-7(4)6(9)10-5/h4H,1-3H2
• InChI Key： JNWNBXNPBSVNMU-UHFFFAOYSA-N
• SMILES： O1C(N2CCCC2C1=O)=O

Computed Properties

• Exact Mass: 141.04300
• Monoisotopic Mass: 141.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 200.4°Cat760mmHg
• Flash Point: 75°C
• Refractive Index: 1.555
• PSA: 46.61000
• LogP: 0.06550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives